Cas no 1904330-52-4 (5-chloro-N-(6-methylpyridin-2-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide)

• Product Name: 5-chloro-N-(6-methylpyridin-2-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide
• CAS No: 1904330-52-4
• MF: C₁₇H₁₈ClN₃O₃
• MW: 347.796123027802
• CID: 6053393
• PubChem ID: 92085104
• Update Time: 2025-06-15

5-chloro-N-(6-methylpyridin-2-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(6-methylpyridin-2-yl)-6-(oxan-4-yloxy)pyridine-3-carboxamide
• 1904330-52-4
• F6475-4262
• AKOS025347758
• 5-chloro-N-(6-methylpyridin-2-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide

• Inchi： 1S/C17H18ClN3O3/c1-11-3-2-4-15(20-11)21-16(22)12-9-14(18)17(19-10-12)24-13-5-7-23-8-6-13/h2-4,9-10,13H,5-8H2,1H3,(H,20,21,22)
• InChI Key： JEVMKHDYBJBLMU-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(NC2C=CC=C(C)N=2)=O)=CN=C1OC1CCOCC1

Computed Properties

• Exact Mass: 347.1036691g/mol
• Monoisotopic Mass: 347.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 5-chloro-N-(6-methylpyridin-2-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide

Comprehensive Overview of 5-chloro-N-(6-methylpyridin-2-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide (CAS No. 1904330-52-4)

5-chloro-N-(6-methylpyridin-2-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide (CAS No. 1904330-52-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique nicotinamide core and pyridine and tetrahydro-2H-pyran substituents, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of leveraging its heterocyclic framework for designing novel bioactive agents.

The compound's CAS number 1904330-52-4 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its systematic name, 5-chloro-N-(6-methylpyridin-2-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide, reflects its intricate architecture, which combines a chloro-substituted nicotinamide with a methylpyridinyl group and a tetrahydropyranyloxy moiety. Such structural features are often associated with enhanced bioavailability and target specificity, making this compound a valuable candidate for further study.

In the context of current research trends, 5-chloro-N-(6-methylpyridin-2-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide aligns with the growing demand for small-molecule therapeutics and agrochemical innovations. The rise of precision medicine and sustainable agriculture has spurred interest in compounds like this, which offer modularity for structural optimization. Its potential to interact with enzyme targets or receptor proteins is a key area of exploration, particularly in addressing challenges such as drug resistance and pest control.

From a synthetic chemistry perspective, the preparation of CAS No. 1904330-52-4 involves multi-step organic transformations, including amide coupling, etherification, and halogenation. These processes require careful optimization to achieve high yields and purity, which are essential for downstream applications. The compound's solubility, stability, and reactivity profiles are also critical parameters that influence its utility in various formulations.

Given the increasing focus on green chemistry and environmental sustainability, researchers are investigating eco-friendly synthetic routes for 5-chloro-N-(6-methylpyridin-2-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide. This includes the use of catalytic methods and biodegradable solvents to minimize waste and energy consumption. Such efforts resonate with global initiatives to reduce the environmental footprint of chemical manufacturing.

In summary, 5-chloro-N-(6-methylpyridin-2-yl)-6-((tetrahydro-2H-pyran-4-yl)oxy)nicotinamide (CAS No. 1904330-52-4) represents a promising compound with diverse potential applications. Its structural complexity, combined with the growing demand for innovative solutions in pharmaceuticals and agrochemicals, positions it as a molecule of significant scientific and commercial interest. Ongoing research will likely uncover new insights into its properties and utility, further solidifying its role in advancing modern chemistry and life sciences.